Cas no 1418295-25-6 (5-ethenyl-3-phenyl-1H-pyrazole)
5-ethenyl-3-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-ethenyl-3-phenyl-1H-pyrazole
- EN300-1865133
- 1418295-25-6
-
- Inchi: 1S/C11H10N2/c1-2-10-8-11(13-12-10)9-6-4-3-5-7-9/h2-8H,1H2,(H,12,13)
- InChI Key: ADBTVBCRPVFASK-UHFFFAOYSA-N
- SMILES: N1C(C=C)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 170.084398327g/mol
- Monoisotopic Mass: 170.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 28.7Ų
5-ethenyl-3-phenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865133-0.05g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 0.05g |
$1212.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-0.1g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 0.1g |
$1269.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-0.25g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 0.25g |
$1328.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-0.5g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 0.5g |
$1385.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-1.0g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1865133-2.5g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 2.5g |
$2828.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-5.0g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1865133-10.0g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1865133-1g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 1g |
$1442.0 | 2023-09-18 | ||
| Enamine | EN300-1865133-5g |
5-ethenyl-3-phenyl-1H-pyrazole |
1418295-25-6 | 5g |
$4184.0 | 2023-09-18 |
5-ethenyl-3-phenyl-1H-pyrazole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-ethenyl-3-phenyl-1H-pyrazole
Research Brief on 5-Ethenyl-3-phenyl-1H-pyrazole (CAS: 1418295-25-6): Recent Advances and Applications in Chemical Biology and Medicine
The compound 5-ethenyl-3-phenyl-1H-pyrazole (CAS: 1418295-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyrazole core with an ethenyl and phenyl substituent, has been explored for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key areas of research involves the synthesis and structural modification of 5-ethenyl-3-phenyl-1H-pyrazole to enhance its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, achieving higher yields and purity compared to traditional methods. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce the ethenyl group, followed by a cyclization step to form the pyrazole ring. This approach not only improved the scalability of the synthesis but also allowed for the incorporation of various functional groups to modulate the compound's bioactivity.
In terms of biological activity, 5-ethenyl-3-phenyl-1H-pyrazole has shown promising results as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain. A recent in vitro study demonstrated that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a potential for reduced gastrointestinal side effects, making it a candidate for further development as an anti-inflammatory agent.
Another notable application of 5-ethenyl-3-phenyl-1H-pyrazole is in the field of oncology. Research conducted at a leading cancer institute revealed that the compound induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. Specifically, it was found to upregulate pro-apoptotic proteins such as Bax and downregulate anti-apoptotic proteins like Bcl-2. These findings were corroborated by in vivo studies using xenograft models, where the compound demonstrated significant tumor growth inhibition without causing overt toxicity.
Beyond its therapeutic potential, 5-ethenyl-3-phenyl-1H-pyrazole has also been investigated for its role in chemical biology as a versatile scaffold for the development of fluorescent probes and imaging agents. A recent study highlighted its utility in designing near-infrared (NIR) probes for real-time monitoring of enzymatic activity in live cells. The compound's inherent fluorescence properties, combined with its ability to interact with specific biomolecules, make it a valuable tool for studying cellular processes.
In conclusion, 5-ethenyl-3-phenyl-1H-pyrazole (CAS: 1418295-25-6) represents a multifaceted compound with broad applications in chemical biology and medicine. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential underscore its importance as a subject of ongoing research. Future studies are expected to explore its clinical translation, particularly in the areas of inflammation and cancer therapy, as well as its utility in diagnostic and imaging applications.
1418295-25-6 (5-ethenyl-3-phenyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)